Cas no 898755-54-9 (5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone)
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone is a specialized organic compound with unique chemical properties. It exhibits high stability and reactivity, making it suitable for various applications in organic synthesis. The presence of the 5,5-dimethyl-1,3-dioxan-2-yl group imparts stability and solubility, while the 4'-heptylvalerophenone moiety enhances its versatility in chemical transformations. This compound is particularly valuable for its potential use in pharmaceuticals, agrochemicals, and materials science.
898755-54-9 structure
Product Name:5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone
CAS No:898755-54-9
MF:C24H38O3
MW:374.5567278862
CID:880306
PubChem ID:24727894
Update Time:2025-06-25
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone Chemical and Physical Properties
Names and Identifiers
-
- 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-heptylphenyl)pentan-1-one
- 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone
- DTXSID60645991
- MFCD03844288
- AKOS016023289
- 898755-54-9
-
- MDL: MFCD03844288
- Inchi: 1S/C24H38O3/c1-4-5-6-7-8-11-20-14-16-21(17-15-20)22(25)12-9-10-13-23-26-18-24(2,3)19-27-23/h14-17,23H,4-13,18-19H2,1-3H3
- InChI Key: WASWHLZLAREPJK-UHFFFAOYSA-N
- SMILES: O1C(CCCCC(C2C=CC(=CC=2)CCCCCCC)=O)OCC(C)(C)C1
Computed Properties
- Exact Mass: 374.28209507g/mol
- Monoisotopic Mass: 374.28209507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 12
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 35.5Ų
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208386-2g |
5-(5,5-dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone |
898755-54-9 | 97% | 2g |
£643.00 | 2022-03-01 | |
| Fluorochem | 208386-5g |
5-(5,5-dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone |
898755-54-9 | 97% | 5g |
£1516.00 | 2022-03-01 | |
| TRC | D103460-250mg |
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone |
898755-54-9 | 250mg |
$ 365.00 | 2022-06-06 | ||
| TRC | D103460-500mg |
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone |
898755-54-9 | 500mg |
$ 605.00 | 2022-06-06 | ||
| A2B Chem LLC | AX77721-1g |
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone |
898755-54-9 | 97% | 1g |
$538.00 | 2024-04-19 | |
| A2B Chem LLC | AX77721-2g |
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone |
898755-54-9 | 97% | 2g |
$758.00 | 2024-04-19 | |
| A2B Chem LLC | AX77721-5g |
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone |
898755-54-9 | 97% | 5g |
$1725.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620251-1g |
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-heptylphenyl)pentan-1-one |
898755-54-9 | 98% | 1g |
¥6352.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620251-2g |
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-heptylphenyl)pentan-1-one |
898755-54-9 | 98% | 2g |
¥9177.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620251-5g |
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-heptylphenyl)pentan-1-one |
898755-54-9 | 98% | 5g |
¥21651.00 | 2024-04-26 |
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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